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Abstract
This technical guide provides a comprehensive overview of the available toxicological data for

2-Methyl-5-cyclohexylpentanol (CAS No. 1141487-54-8).[1][2] Also known by synonyms such

as 5-cyclohexyl-2-methylpentan-1-ol and the trade name SymDeo® B125, this synthetic

alcohol is primarily utilized in the cosmetics industry as a deodorant, skin conditioning, and skin

protecting agent.[3][4][5] This document synthesizes acute toxicity data, discusses its

mechanism of action as a microbiome-friendly deodorant active, and outlines relevant

experimental protocols based on standardized guidelines. Due to the limited publicly available

data, this guide also highlights significant data gaps in the toxicological profile, particularly

concerning chronic exposure, genotoxicity, carcinogenicity, and reproductive toxicity.

Chemical and Physical Properties
2-Methyl-5-cyclohexylpentanol is an organic compound with the molecular formula C12H24O

and a molecular weight of 184.32 g/mol .[2] It is a liquid used in a variety of personal care

products, including antiperspirants, deodorants, body sprays, and powders.[6]
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The available toxicological data for 2-Methyl-5-cyclohexylpentanol is primarily focused on acute

toxicity and its effects on aquatic organisms. Information regarding long-term or repeated

exposure is not readily available in the public domain.

Human Health Effects
Publicly accessible information on the comprehensive toxicological profile for human health is

limited. The Environmental Working Group (EWG) Skin Deep® database assigns 2-Methyl-5-

cyclohexylpentanol a low hazard score for cancer, allergies, immunotoxicity, and developmental

and reproductive toxicity, but critically notes that this is based on a lack of available data.[6]

The acute toxicity of 2-Methyl-5-cyclohexylpentanol has been evaluated via oral and dermal

routes. The substance is considered to have low acute toxicity based on these studies. A safety

data sheet for the commercial product SYMDEO® B125 indicates that it may be harmful if

swallowed or in contact with the skin.

Endpoint Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg bw [7]

LD50 Rat Dermal > 2000 mg/kg bw [7]

Table 1: Acute Toxicity of 2-Methyl-5-cyclohexylpentanol

Direct contact with the eyes may cause temporary irritation. Specific data from standardized

skin and eye irritation tests are not available in the reviewed literature.

There is a significant lack of publicly available data for the following critical toxicological

endpoints:

Repeated Dose Toxicity (Sub-acute, Sub-chronic, Chronic)

Genotoxicity/Mutagenicity

Carcinogenicity

Reproductive and Developmental Toxicity
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Skin Sensitization

Ecotoxicological Effects
2-Methyl-5-cyclohexylpentanol is classified under the Globally Harmonized System (GHS) as

H400 (Very toxic to aquatic life) and H410 (Very toxic to aquatic life with long lasting effects).[2]

Endpoint Species Duration Value
Test

Guideline
Reference

EC10

Desmodesmu

s subspicatus

(Green algae)

72 hours 0.564 mg/L OECD 201 [7]

EC50

Desmodesmu

s subspicatus

(Green algae)

72 hours 1.03 mg/L OECD 201 [7]

Table 2: Aquatic Toxicity of 2-Methyl-5-cyclohexylpentanol

Mechanism of Action (Deodorant)
The primary application of 2-Methyl-5-cyclohexylpentanol is as a deodorant active. Its

mechanism relies on its antimicrobial and anti-biofilm properties. Unlike broad-spectrum

antimicrobials such as triclosan, it has been shown to be "microbiome-friendly." It selectively

targets the skin microbiota responsible for the decomposition of odorless components in sweat

into malodorous molecules, without significantly disrupting the natural balance of the axillary

microbiome.
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Conventional Antimicrobial (e.g., Triclosan) 2-Methyl-5-cyclohexylpentanol (SymDeo® B125)

Broad-Spectrum
Antimicrobial

Significant Disruption of
Axillary Microbiome

leads to

Selective Antimicrobial
Activity

Minimal Impact on
Axillary Microbiome

maintains

Malodor-Causing
Bacteria

selectively inhibits

Malodorous Compounds

produces

Odorless Sweat
(Lipids, Proteins)

is decomposed by
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Start: Select Dose Level
(e.g., 2000 mg/kg)

Dose 3 Animals
(Single Oral Gavage)

Observe for Mortality/Toxicity
(48 hours)

Mortality Check

Endpoint Reached
LD50 > 2000 mg/kg
(GHS Unclassified)

 0 or 1 death 

Stop Test or
Test at Lower Dose

 2 or 3 deaths 

Continue Observation
(Total 14 Days)

Terminal Necropsy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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